Cas no 65930-08-7 (2-PROPENOIC ACID, 2-METHYL-, [1,1'-BIPHENYL]YL ESTER)
65930-08-7 structure
Product Name:2-PROPENOIC ACID, 2-METHYL-, [1,1'-BIPHENYL]YL ESTER
CAS No:65930-08-7
MF:C16H14O2
MW:238.281164646149
CID:3271413
PubChem ID:301274
Update Time:2025-04-21
2-PROPENOIC ACID, 2-METHYL-, [1,1'-BIPHENYL]YL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 2-PROPENOIC ACID, 2-METHYL-, [1,1'-BIPHENYL]YL ESTER
- 2-Propenoic acid, 2-methyl-, [1,1'-biphenyl]-2-yl ester
- [1,1'-Biphenyl]-2-yl methacrylate
- NSC177871
- DTXSID40306593
- (2-phenylphenyl) 2-methylprop-2-enoate
- NSC-177871
- biphenyl methacrylate
- 65930-09-8
- 65930-08-7
- SCHEMBL242193
-
- Inchi: 1S/C16H14O2/c1-12(2)16(17)18-15-11-7-6-10-14(15)13-8-4-3-5-9-13/h3-11H,1H2,2H3
- InChI Key: QUEWJUQWKGAHON-UHFFFAOYSA-N
- SMILES: C(OC1=CC=CC=C1C1=CC=CC=C1)(=O)C(C)=C
Computed Properties
- Exact Mass: 238.099
- Monoisotopic Mass: 238.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.081
- Boiling Point: 385.8°C at 760 mmHg
- Flash Point: 162.2°C
- Refractive Index: 1.558
- PSA: 26.30000
- LogP: 3.83510
2-PROPENOIC ACID, 2-METHYL-, [1,1'-BIPHENYL]YL ESTER Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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